Cas no 1203952-56-0 (Tert-butyl 4-cyano-2-(trifluoromethyl)benzoate)

• Product Name: Tert-butyl 4-cyano-2-(trifluoromethyl)benzoate
• CAS No: 1203952-56-0
• MF: C₁₃H₁₂F₃NO₂
• MW: 271.235094070435
• CID: 2891125
• PubChem ID: 58244301
• Update Time: 2025-04-21

Tert-butyl 4-cyano-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1417596
• tert-butyl4-cyano-2-(trifluoromethyl)benzoate
• 1203952-56-0
• Tert-butyl 4-cyano-2-(trifluoromethyl)benzoate

• Inchi： 1S/C13H12F3NO2/c1-12(2,3)19-11(18)9-5-4-8(7-17)6-10(9)13(14,15)16/h4-6H,1-3H3
• InChI Key： CJYMXRIOBOKKKY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=CC=1C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 271.08201311Da
• Monoisotopic Mass: 271.08201311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.1Ų